Cas no 2229015-99-8 (2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229015-99-8
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 6456054
• PubChem ID: 165796489
• Update Time: 2025-05-20

2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine
• 2229015-99-8
• EN300-1950764

• Inchi： 1S/C10H12BrF2NO/c1-10(14,9(12)13)6-4-3-5-7(15-2)8(6)11/h3-5,9H,14H2,1-2H3
• InChI Key： MTAIWBNBCFRVOF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)(C(F)F)N)OC

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 2-(2-Bromo-3-Methoxyphenyl)-1,1-Difluoropropan-2-Amine (CAS No. 2229015-99-8)

2-(2-Bromo-3-Methoxyphenyl)-1,1-difluoropropan-2-amine, also known by its CAS number 2229015-99-8, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a bromine atom, a methoxy group, and two fluorine atoms, which contribute to its versatile reactivity and selectivity in chemical reactions.

The synthesis of 2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in catalytic methods and asymmetric synthesis have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. The compound's structure allows for multiple points of functionalization, which is advantageous for developing derivatives with enhanced properties.

In terms of applications, this compound has shown promise in the development of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug discovery due to its ability to inhibit key enzymes involved in tumor progression. Additionally, its fluorinated moiety enhances its bioavailability and stability, making it a valuable candidate for drug delivery systems.

The incorporation of bromine and methoxy groups in the molecule also imparts unique electronic properties that are exploited in materials science. Researchers have explored its use as a precursor for advanced polymers and coatings with improved thermal and mechanical properties. Furthermore, the compound's reactivity towards nucleophilic substitution reactions makes it an ideal building block for constructing complex molecular architectures.

Recent studies have focused on understanding the environmental impact of 2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine. Efforts are being made to develop sustainable methods for its production and disposal to minimize ecological footprint. Regulatory bodies have also expressed interest in evaluating its toxicity profile to ensure safe handling and usage across various industries.

In conclusion, 2-(2-bromo-3-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 2229015-99-8) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure and reactivity continue to drive innovative research directions, positioning it as a key player in the development of next-generation chemical products.